Cas no 78592-82-2 (4-(tert-Butyldimethylsilyloxy)-1-butyne)

• Product Name: 4-(tert-Butyldimethylsilyloxy)-1-butyne
• CAS No: 78592-82-2
• MF: C₁₀H₂₀OSi
• MW: 184.350704193115
• MDL: MFCD03427046
• CID: 553367
• PubChem ID: 4304567
• Update Time: 2025-04-19

4-(tert-Butyldimethylsilyloxy)-1-butyne Chemical and Physical Properties

Names and Identifiers

• Silane,(3-butyn-1-yloxy)(1,1-dimethylethyl)dimethyl-
• 4-(tert-Butyldimethylsilyloxy)-1-butyne
• (But-3-yn-1-yloxy)(tert-butyl)dimethylsilane
• 1-(t-butyldimethylsilyloxy)-3-butyne
• 4-(T-BUTYLDIMETHYLSILOXY)BUTYNE
• tert-butyl-but-3-ynoxy-dimethylsilane
• (but-3-ynyloxy)(tert-butyl)dimethylsilane
• 1-(t-butyl dimethylsiloxy)-3-butyne
• 1-(tert-butyldimethylsilyloxy)but-3-yne
• 4-(t-Butyldimethylsilyloxy)-1-butyne
• TBDMS ether of homopropargylic alcohol
• C10H20OSi
• NUZBJLXXTAOBPH-UHFFFAOYSA-N
• 4-(tert-butyldimethylsiloxy)butyne
• 4-(t-Butyldimethylsiloxy)-1-butyne
• 1-(t-butyldimethylsiloxy)-3-butyne
• tert-Butylbut-3-ynyloxydimethylsilane
• 9747AE
• SCHEMBL73070
• 78592-82-2
• T71336
• 4-(tert-Butyldimethylsilyloxy)-1-butyne, 97%
• LS-13889
• AKOS015907748
• tert-butyldimethyl(but-3-ynyloxy)silane
• A902956
• tert-Butyl[(but-3-yn-1-yl)oxy]dimethylsilane
• (3-Butyn-1-yloxy)(tert-butyl)dimethylsilane
• DTXSID00401750
• tert-butyl(but-3-ynyloxy)dimethylsilane
• SY052838
• FT-0684500
• B5042
• 3-butyn-1-ol t-butyldimethylsilyl ether
• CS-0181791
• (3-butynyloxy)-(1,1-dimethylethyl)dimethylsilane
• t-Butyl-But-3-Ynoxy-Dimethylsilane
• 1-(t-Butyldimethylsilyloxy)but-3-yne
• EN300-1068135
• MFCD03427046
• tert-butyl-but-3-ynyloxy-dimethyl-silane

• MDL： MFCD03427046
• Inchi： 1S/C10H20OSi/c1-7-8-9-11-12(5,6)10(2,3)4/h1H,8-9H2,2-6H3
• InChI Key： NUZBJLXXTAOBPH-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCCC#C

Computed Properties

• Exact Mass: 184.12800
• Monoisotopic Mass: 184.128341792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 0.893 g/mL at 25 °C(lit.)
• Boiling Point: 83°C/25mmHg(lit.)
• Flash Point: Fahrenheit: 136.4 ° f
  Celsius: 58 ° c
  
• Refractive Index: n20/D 1.43(lit.)
• PSA: 9.23000
• LogP: 3.03150

4-(tert-Butyldimethylsilyloxy)-1-butyne Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：CORROSIVE
• PackingGroup：III
• TSCA：No
• Risk Phrases：R36/37/38
• Safety Term：26-36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons